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Compound of Interest

Compound Name: 2-Ethyl-5-isopropylpyrazine

Cat. No.: B15246456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the odor profile of 2-Ethyl-5-isopropylpyrazine
against alternative compounds with similar sensory characteristics. The information is

supported by established sensory panel validation methodologies and experimental data from

related compounds to provide a comprehensive resource for researchers in flavor and

fragrance chemistry, sensory science, and pharmacology.

Comparison of Odor Profiles
While specific sensory panel data for 2-Ethyl-5-isopropylpyrazine is not extensively

published, its odor profile can be inferred from the well-documented characteristics of

structurally similar alkylpyrazines. These compounds are known for their roasted, nutty, and

earthy aromas. This table summarizes the expected odor profile of 2-Ethyl-5-
isopropylpyrazine and compares it with alternative compounds that elicit similar sensory

perceptions.
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Compound CAS Number
Predominant Odor
Descriptors

References

2-Ethyl-5-

isopropylpyrazine
38028-76-1

Roasted, Nutty, Earthy

(inferred)
N/A

2-Ethyl-5-

methylpyrazine
13360-64-0

Nutty, Roasted,

slightly Grassy
[1][2]

2-Methyl-5-

isopropylpyrazine
13925-05-8

Green Coffee, Nutty,

Earthy
[3][4]

2,5-Dimethylpyrazine 123-32-0
Nutty, Roasted,

Chocolate, Peanut
[5]

2-Acetyl-1-pyrroline 85213-22-5 Popcorn-like, Roasted [6]

2-Isobutyl-3-

methoxypyrazine
24683-00-9

Earthy, Green Bell

Pepper
[6]

Experimental Protocol for Sensory Panel Validation
The following is a detailed methodology for the sensory panel validation of the odor profile of 2-
Ethyl-5-isopropylpyrazine.

1. Panelist Selection and Training:

Recruitment: A panel of 10-15 individuals will be recruited based on their sensory acuity,

availability, and freedom from conditions that could impair their sense of smell.[1][7]

Screening: Candidates will undergo a series of screening tests to evaluate their ability to

detect and describe basic odors. This includes threshold tests and odor recognition tests

using a standardized set of reference odorants.

Training: Selected panelists will undergo intensive training. This involves familiarization with

the aroma of 2-Ethyl-5-isopropylpyrazine and a range of reference compounds

representing key odor attributes (e.g., "roasted," "nutty," "earthy," "green"). Panelists will

develop a consensus vocabulary to describe the perceived odors and will be trained on the

use of intensity scales.
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2. Sample Preparation:

Dilution: 2-Ethyl-5-isopropylpyrazine and the selected alternative compounds will be

diluted to a concentration just above their odor detection threshold in an appropriate solvent

(e.g., propylene glycol or mineral oil).

Presentation: Samples will be presented to panelists in coded, identical, and odorless

containers (e.g., glass jars with screw caps) to prevent bias.

3. Sensory Evaluation Method:

Quantitative Descriptive Analysis (QDA): The QDA method will be employed to develop a

detailed sensory profile of each compound.

Procedure:

In individual, well-ventilated booths, panelists will be presented with one sample at a time

in a randomized order.

Panelists will evaluate the odor of each sample and rate the intensity of each previously

agreed-upon descriptor (e.g., roasted, nutty, earthy, green, musty) on a structured line

scale (e.g., a 15-cm line scale anchored with "low" and "high").

A break of at least 5 minutes will be taken between samples to prevent olfactory fatigue.

The evaluation will be repeated in triplicate for each panelist to ensure data reliability.

4. Data Analysis:

The intensity ratings for each descriptor will be collected and analyzed using statistical

methods such as Analysis of Variance (ANOVA) to determine if there are significant

differences in the odor profiles of the tested compounds.

Principal Component Analysis (PCA) can be used to visualize the relationships between the

compounds and their sensory attributes.
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Caption: Workflow for Sensory Panel Validation of Odor Profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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